Cas no 79091-17-1 (N-(1,3-benzothiazol-2-yl)-2-fluorobenzamide)

N-(1,3-benzothiazol-2-yl)-2-fluorobenzamide structure
79091-17-1 structure
Product Name:N-(1,3-benzothiazol-2-yl)-2-fluorobenzamide
CAS No:79091-17-1
MF:C14H9FN2OS
MW:272.297465085983
CID:3053543
PubChem ID:717947
Update Time:2025-04-21

N-(1,3-benzothiazol-2-yl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-benzothiazol-2-yl)-2-fluorobenzamide
    • Oprea1_382628
    • 665-130-8
    • SR-01000478215-1
    • EU-0076539
    • AB00074247-01
    • Oprea1_497559
    • CCG-276026
    • AG-690/36631044
    • 79091-17-1
    • SCHEMBL4918642
    • STK052983
    • AKOS001648192
    • SR-01000478215
    • Cambridge id 5133891
    • Inchi: 1S/C14H9FN2OS/c15-10-6-2-1-5-9(10)13(18)17-14-16-11-7-3-4-8-12(11)19-14/h1-8H,(H,16,17,18)
    • InChI Key: DEQNAFCKIIITOT-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)NC(C1C=CC=CC=1F)=O

Computed Properties

  • Exact Mass: 272.04196225Da
  • Monoisotopic Mass: 272.04196225Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.2Ų
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